Cas no 2388-78-5 (10-Oxoundecanoic-acid)

• Product Name: 10-Oxoundecanoic-acid
• CAS No: 2388-78-5
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 2068649
• PubChem ID: 547024
• Update Time: 2025-05-26

10-Oxoundecanoic-acid Chemical and Physical Properties

Names and Identifiers

• 10-Oxoundecanoic-acid
• 11-oxo-dodecanoic acid
• 11-Oxo-dodecansaeure
• 11-oxododecanoic acid
• CHEBI:180014
• SCHEMBL2350916
• LMFA01060088
• F77190
• 11-OXODODECANOICACID
• DTXSID50338163
• OTELGGYNGCBJGP-UHFFFAOYSA-N
• 2388-78-5

• Inchi： 1S/C12H22O3/c1-11(13)9-7-5-3-2-4-6-8-10-12(14)15/h2-10H2,1H3,(H,14,15)
• InChI Key： OTELGGYNGCBJGP-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 10-Oxoundecanoic-acid

10-Oxoundecanoic Acid: A Comprehensive Overview

10-Oxoundecanoic acid, also known by its CAS number 2388-78-5, is a carboxylic acid with a unique structure that has garnered significant attention in both academic and industrial research. This compound is characterized by its 11-carbon chain, with a ketone group located at the 10th position, making it a member of the class of alpha,omega-dicarboxylic acids. The compound's structure is represented by the molecular formula C₁₁H₂₂O₃, and it has a molecular weight of approximately 206.3 g/mol.

The synthesis of 10-Oxoundecanoic acid can be achieved through various methods, including oxidation of appropriate alcohols or alkenes, or through biotechnological processes involving microbial fermentation. Recent advancements in synthetic methodologies have focused on improving yield and reducing environmental impact, making this compound more accessible for large-scale production.

In terms of physical properties, 10-Oxoundecanoic acid is typically a white crystalline solid with a melting point around 65°C and a boiling point of approximately 245°C. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for a wide range of applications in both research and industrial settings.

The chemical properties of 10-Oxoundecanoic acid are dominated by its carboxylic acid functionality, which imparts acidic characteristics to the molecule. The presence of the ketone group at the 10th position introduces additional reactivity, allowing for versatile chemical transformations. For instance, the compound can undergo esterification to form corresponding esters, which are valuable in the pharmaceutical and cosmetic industries. Additionally, the ketone group can participate in various condensation reactions, further expanding its utility.

Recent studies have highlighted the potential of 10-Oxoundecanoic acid in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing polyesters and polyamides with tailored mechanical and thermal properties. These materials exhibit enhanced durability and resistance to environmental factors, making them ideal for applications in aerospace, automotive industries, and high-performance textiles.

In the field of biotechnology, 10-Oxoundecanoic acid has been investigated for its role as an intermediate in metabolic pathways. Scientists have discovered that certain microorganisms can metabolize this compound efficiently, offering new insights into bio-based production methods. This discovery has paved the way for sustainable manufacturing practices that align with global efforts to reduce carbon footprints.

The application of 10-Oxoundecanoic acid extends into the pharmaceutical sector as well. Its ability to form stable esters and amides makes it a valuable component in drug delivery systems. Recent research has focused on utilizing this compound to create targeted drug carriers that enhance bioavailability and reduce side effects. These innovations hold promise for advancing personalized medicine and improving treatment outcomes.

In conclusion, 10-Oxoundecanoic acid (CAS No: 2388-78-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an essential building block in modern chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future technological advancements.